4,6-Dimethyl-2-pyrimidinyl [3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide

• Molecular Formula: C18H18N6S2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H18N6S2/c1-11-6-4-5-7-14(11)9-15-21-22-18-24(15)23-16(26-18)10-25-17-19-12(2)8-13(3)20-17/h4-8H,9-10H2,1-3H3
• InChI Key: QXTVVNWZROJDBS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)CSC4=NC(=CC(=N4)C)C

Description

4,6-Dimethyl-2-pyrimidinyl [3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,6-Dimethyl-2-pyrimidinyl [3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide involves inhibition of the activity of certain enzymes and proteins that are involved in various physiological processes. It has been shown to inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways that regulate cell growth and division. It also inhibits the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the replication of certain viruses and bacteria. In addition, it has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4,6-Dimethyl-2-pyrimidinyl [3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide is its broad range of potential applications in various scientific fields. However, one of the limitations of this compound is its potential toxicity and side effects, which need to be carefully evaluated and monitored in lab experiments.

Future Directions

There are several future directions for the research and development of 4,6-Dimethyl-2-pyrimidinyl [3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide. One potential direction is the further investigation of its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is the development of more efficient and less toxic synthesis methods for this compound. Finally, there is a need for further research on the potential side effects and toxicity of this compound to ensure its safe use in scientific research.

Synthesis Methods

The synthesis of 4,6-Dimethyl-2-pyrimidinyl [3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide involves a multi-step process that includes the reaction of pyrimidine with thiourea, followed by reaction with 2-chloroethylbenzene and finally, reaction with 1,2,4-triazole-3-thiol. The final product is obtained through purification and isolation.

Scientific Research Applications

4,6-Dimethyl-2-pyrimidinyl [3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide has been extensively studied for its potential applications in several scientific fields. It has been shown to possess antitumor, antiviral, and antimicrobial properties. It has also been studied for its potential application in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.